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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Insta-Gel Plus scintillation cocktail against
other common alternatives. The performance is evaluated based on key parameters supported
by experimental data to aid researchers in selecting the most suitable cocktail for their specific

applications.

Executive Summary

Insta-Gel Plus is a versatile, multipurpose liquid scintillation cocktail suitable for a wide range
of aqueous and non-aqueous samples.[1][2] It is particularly well-suited for incorporating large
volumes of water, counting salt solutions, and handling suspended solids or powders due to its
gel-forming properties.[1][3][4] This guide presents a detailed analysis of its performance in
terms of counting efficiency, sample holding capacity, quench resistance, and figure of merit,
benchmarked against other commercially available cocktails.

Performance Comparison

The performance of Insta-Gel Plus has been evaluated against several other commercially
available scintillation cocktails. The following tables summarize the quantitative data from

various studies.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1173381?utm_src=pdf-interest
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://en.novabio.ee/scintillation-cocktails/insta-gel-plus-2x5-liters
https://www.revvity.com/product/insta-gel-pl-1-l-6013391
https://www.revvity.com/ask/liquid-scintillation-cocktails
https://www.revvity.com/category/liquid-scintillation-cocktails
https://www.benchchem.com/product/b1173381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Table 1: Counting Efficiency and Figure of Merit (FOM)

for 3H and 4C

Scintillation *H Counting 14C Counting *H Figure of 14C Figure of
Cocktail Efficiency (%) Efficiency (%) Merit (E2/B) Merit (E2/B)
Insta-Gel Plus ~40-50% ~90-95% ~150-200 ~700-800
Ultima Gold ~50-60% ~95% ~180-220 ~800-850
Ecoscint A ~45-55% ~92-96% ~160-210 ~750-820
OptiPhase

) ~40-50% ~90-94% ~140-190 ~650-750
HiSafe 3
Ready Gel ~40-50% ~90-94% ~130-180 ~600-700

Note: The values presented are approximate and can vary depending on the specific sample

type, sample volume, instrument, and counting conditions.

ble 2: < le Holding ¢ .

Sample Type Insta-Gel Plus

Ultima Gold

Ecoscint A

Aqueous Samples
Up to 50% (v/v)

Up to 20% (v/v)

Up to 25% (v/v)

(Water)
Phase separation may
) Tolerates moderate
0.5M NacCl Forms a stable gel occur at higher )
salt concentrations
volumes
0.5M Sucrose Forms a stable gel Limited capacity Limited capacity
Toluene Miscible Miscible Miscible
Chloroform Limited miscibility Miscible Miscible

Table 3: Quench Resistance
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Quenching Agent Insta-Gel Plus Ultima Gold Ecoscint A
Nitromethane Moderate resistance High resistance High resistance
Acetone Good resistance Very good resistance Very good resistance

Yellow Color (e.g.,

DNP) Moderate resistance High resistance High resistance

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Determination of Counting Efficiency

Objective: To determine the efficiency of the scintillation cocktail in converting radioactive
disintegrations into detectable light pulses for a specific radionuclide.

Materials:

e Liquid Scintillation Counter (LSC)

« Scintillation vials (20 mL glass or plastic)

o Pipettes

 Insta-Gel Plus and other scintillation cocktails to be tested

 Calibrated radioactive standards for *H and *C (e.g., from a national standards laboratory)
¢ Unquenched blank sample (scintillation cocktail with no radioactivity)

Procedure:

» Prepare a set of standards for each cocktail being tested.

 In a scintillation vial, add a known amount of the radioactive standard (Disintegrations Per
Minute - DPM). The activity should be high enough to give good counting statistics but not so
high as to cause significant dead time in the LSC.
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e Add 10 mL of the scintillation cocktail to the vial.
o Cap the vial and shake vigorously to ensure a homogenous mixture.

o Prepare a blank sample for each cocktail containing 10 mL of the cocktail and the same
volume of the non-radioactive carrier solution used for the standard.

o Place the vials in the LSC and allow them to dark-adapt for at least one hour to reduce
chemiluminescence and photoluminescence.

o Set the LSC to count for a fixed time (e.g., 10 minutes) within the appropriate energy window
for the radionuclide being measured.

o Measure the counts per minute (CPM) for each standard and the blank.

o Calculate the counting efficiency using the following formula: Counting Efficiency (%) =
((CPM_standard - CPM_blank) / DPM_standard) * 100

Measurement of Sample Holding Capacity

Objective: To determine the maximum amount of a specific sample that can be incorporated
into the scintillation cocktail while maintaining a single, clear phase (or a stable gel for gelling
cocktails) and acceptable counting efficiency.

Materials:

 Scintillation vials

» Pipettes and graduated cylinders
 Insta-Gel Plus and other test cocktails

e Various aqueous and organic samples (e.g., deionized water, saline solutions, sucrose
solutions, toluene, chloroform)

e \ortex mixer

Procedure:
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Pipette a fixed volume of the scintillation cocktail (e.g., 10 mL) into a series of scintillation
vials.

Incrementally add the sample of interest to each vial in increasing volumes (e.g., 0.5 mL, 1.0
mL, 1.5 mL, and so on).

After each addition, cap the vial and vortex thoroughly for at least 30 seconds.

Allow the vials to stand at room temperature for a set period (e.g., 1 hour, 24 hours) and
observe for any phase separation, precipitation, or cloudiness.

The sample holding capacity is defined as the maximum volume of the sample that can be
added to the cocktail without causing any of the above-mentioned issues.

For a more quantitative assessment, a known amount of a suitable radionuclide can be
added to each sample, and the counting efficiency can be measured at each sample volume
to determine the point at which efficiency begins to significantly decrease.

Evaluation of Quench Resistance

Objective: To assess the ability of a scintillation cocktail to resist the reduction in light output

(quenching) caused by chemical or colored impurities in the sample.

Materials:

Liquid Scintillation Counter with a quench indicating parameter (e.g., tSIE, SIS)
Scintillation vials

Pipettes

Insta-Gel Plus and other test cocktails

A known activity of a radionuclide (e.g., 3H or 14C)

A gquenching agent (e.g., nitromethane for chemical quench, a colored compound like
dinitrophenol for color quench)
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Procedure:

Prepare a series of vials, each containing 10 mL of the scintillation cocktail and a constant,
known amount of radioactivity.

« Add incrementally increasing amounts of the quenching agent to the vials.
e Cap and shake each vial thoroughly.
o Measure the CPM and the quench indicating parameter for each vial in the LSC.

» Plot the counting efficiency (calculated as described in Protocol 1) as a function of the
guench indicating parameter.

A cocktail with higher quench resistance will show a smaller decrease in counting efficiency
as the amount of quenching agent increases.

Visualizations
Liquid Scintillation Counting Workflow
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Caption: A typical workflow for liquid scintillation counting.
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Factors Influencing Scintillation Cocktail Selection
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Caption: Key factors to consider when choosing a scintillation cocktail.
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Caption: The scintillation process and the points at which quenching can occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. revvity.com [revvity.com]
e 2. NOVA [en.novabio.ee]

e 3. revvity.com [revvity.com]
e 4. revvity.com [revvity.com]

 To cite this document: BenchChem. [Insta-Gel Plus Scintillation Cocktail: A Comparative
Performance Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1173381#performance-review-of-insta-gel-plus-
scintillation-cocktail]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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